Cas no 1251677-91-4 (2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile)

• Product Name: 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile
• CAS No: 1251677-91-4
• MF: C₂₃H₂₂FN₅O
• MW: 403.452087879181
• CID: 5397446
• Update Time: 2025-06-10

2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-[[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzonitrile
• 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile

• Inchi： 1S/C23H22FN5O/c1-14-7-9-29(10-8-14)23(30)19-13-26-22-18(5-3-15(2)27-22)21(19)28-17-4-6-20(24)16(11-17)12-25/h3-6,11,13-14H,7-10H2,1-2H3,(H,26,27,28)
• InChI Key： RKZGCWHFLCBZGM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(NC2C3C(N=CC=2C(N2CCC(C)CC2)=O)=NC(C)=CC=3)=CC=C1F

Additional information on 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile

Research Brief on 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile (CAS: 1251677-91-4)

In recent years, the compound 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile (CAS: 1251677-91-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique naphthyridine scaffold and fluorine-substituted benzonitrile moiety, has been investigated for its potential therapeutic applications, particularly in oncology and inflammatory diseases. The following research brief synthesizes the latest findings related to this compound, focusing on its mechanism of action, pharmacological properties, and recent advancements in its development.

The compound's structure suggests a high affinity for kinase targets, which has been confirmed in several in vitro and in vivo studies. Recent publications highlight its role as a potent inhibitor of specific tyrosine kinases implicated in cancer cell proliferation and survival. For instance, a 2023 study demonstrated its efficacy in suppressing tumor growth in xenograft models of non-small cell lung cancer (NSCLC) by targeting aberrant signaling pathways. The study reported a significant reduction in tumor volume at nanomolar concentrations, underscoring its potential as a lead candidate for further development.

Pharmacokinetic studies of 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile have also revealed favorable properties, including good oral bioavailability and metabolic stability. These attributes are critical for its transition from preclinical to clinical stages. Additionally, recent structural optimization efforts have focused on improving its selectivity profile to minimize off-target effects, a common challenge in kinase inhibitor development. Computational modeling and crystallographic analyses have provided insights into its binding interactions, facilitating the design of next-generation analogs with enhanced potency and specificity.

Beyond oncology, emerging research suggests potential applications in autoimmune and inflammatory disorders. A 2024 study explored its immunomodulatory effects, revealing its ability to inhibit pro-inflammatory cytokine production in macrophages. This dual functionality—targeting both kinase-dependent pathways and inflammatory responses—positions the compound as a versatile therapeutic agent. However, challenges such as dose-limiting toxicity and resistance mechanisms remain to be addressed in ongoing studies.

In conclusion, 2-fluoro-5-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzonitrile represents a promising scaffold in drug discovery, with robust preclinical data supporting its advancement. Future research directions may include combination therapies, biomarker identification for patient stratification, and further structural refinements to optimize its clinical potential. The compound's progress exemplifies the intersection of chemical biology and translational medicine, offering valuable insights for researchers in the field.